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Compound of Interest

Compound Name: Tricyclohexyltin hydride

Cat. No.: B8638210

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricyclohexyltin hydride, with the CAS number 6056-50-4, is an organotin compound that
serves as a highly effective and selective reducing agent in organic synthesis. Its utility is most
pronounced in radical-mediated reactions, where it functions as a hydrogen atom donor. This
guide provides a comprehensive overview of its chemical properties, synthesis, spectroscopic
data, key applications with experimental details, and safety information.

Chemical and Physical Properties

Tricyclohexyltin hydride is a viscous, colorless liquid at room temperature. Its physical and
chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 6056-50-4 [1]
Molecular Formula CisH34Sn [1][2]
Molecular Weight 369.17 g/mol [11[2]
Appearance Viscous colorless liquid [2]

Boiling Point 129 °C at 0.05 mmHg [1]

Specific Gravity 1.26 [1]
Refractive Index 1.5409 [1]

Flash Point 105 °C [1]

Solubilit Insoluble in water. Soluble in
olubility '
many organic solvents.

. o Reacts slowly with
Hydrolytic Sensitivity ) [1]
moisture/water.

Spectroscopic Data

A summary of the key spectroscopic data for the characterization of tricyclohexyltin hydride
is provided below.

Technique Data Reference

0 5.29 (s, 1H, Sn-H), 2.82-1.39
1H NMR (CDCls) [2]
(br s, 33H, cyclohexyl)

13C NMR (CDCls) 5 31.56, 27.57, 25.62, 24.37 [2]
11950 NMR (CDCls) 5-92.8 ppm [2]
Synthesis

Tricyclohexyltin hydride can be reliably synthesized from the corresponding hydroxide. A
detailed experimental protocol is provided below.
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Experimental Protocol: Synthesis from Tricyclohexyltin
Hydroxide

Reaction: (CeH11)3SnOH + NaBH4 — (CeH11)3SnH
Materials:

 Tricyclohexyltin hydroxide (Cyhexatin)

Sodium borohydride (NaBHa4)

Diethyl ether

Water

Magnesium sulfate (MgSQOa)

Nitrogen gas (for inert atmosphere)
Procedure:[2]

e InalL three-necked flask equipped with a stirrer and under a nitrogen atmosphere, a
mixture of 400 mL of diethyl ether and water (1:1 ratio) is cooled to O °C.

e Sodium borohydride (3 g, 79.4 mmol) is carefully added to the cooled mixture.
 Tricyclohexyltin hydroxide (30 g, 62.2 mmol) is then added portion-wise.

» An additional 100 mL of diethyl ether is added, and the reaction mixture is stirred at room
temperature for 48 hours.

 After the reaction is complete, the organic layer is separated.
e The organic layer is dried over anhydrous magnesium sulfate.

e The solvent is removed under reduced pressure.
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e The crude product is purified by distillation under high vacuum to yield tricyclohexyltin
hydride as a colorless oil.

Expected Yield: 81%[2]

Core Applications and Mechanisms

Tricyclohexyltin hydride is a valuable reagent in radical chemistry, primarily for
dehalogenation, deoxygenation, and hydrostannylation reactions. These reactions are typically
initiated by the thermal decomposition of azobisisobutyronitrile (AIBN).

Radical Dehalogenation of Alkyl Halides

This reaction involves the replacement of a halogen atom with a hydrogen atom. The general
mechanism is a radical chain process.
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Alcohol (R-OH)

e.g., NaH, CSz, Mel

Activation to Thiocarbonyl Derivative
(e.g., Xanthate)

Reaction Setup:
- Thiocarbony! Derivative
- (CeH11)3SnH
- AIBN (catalytic)
- Toluene (solvent)

Heat to Reflux
(e.g., ~110 °C)

Reaction Work-up:
- Cool to RT
- Remove solvent

Purification:
- Column Chromatography
(to remove tin byproducts)

Deoxygenated Product (R-H)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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